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Compound of Interest

Compound Name: Dimethyl sulfide borane

Cat. No.: B079340 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for safely managing the pungent odor of Dimethyl Sulfide Borane (DMSB) during

laboratory experiments.

Frequently Asked Questions (FAQs)
Q1: What is the source of the strong odor when using Dimethyl Sulfide Borane (DMSB)?

The potent, disagreeable cabbage-like odor associated with DMSB is primarily due to the

presence of its complexing agent, dimethyl sulfide ((CH₃)₂S or DMS).[1][2][3][4] DMSB is a

stable complex of borane (BH₃) and DMS.[3][5] During reactions or upon exposure to certain

conditions, free DMS can be released, leading to the characteristic smell.

Q2: How potent is the odor of dimethyl sulfide (DMS)?

DMS has a very low odor threshold, meaning it can be detected by the human nose at

extremely low concentrations. Reported odor thresholds vary, with some studies indicating a

range of 0.02 to 0.1 parts per million (ppm).[6] This high sensitivity necessitates diligent odor

control measures.

Q3: What are the primary safety concerns associated with DMSB and DMS?

Beyond the unpleasant smell, both DMSB and DMS present several safety hazards:
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Flammability: DMSB and DMS are highly flammable liquids.[1][5][6] DMSB reacts violently

with water to release flammable hydrogen gas.[5][7][8]

Health Hazards: Inhalation of DMS vapors can cause respiratory irritation, headaches,

nausea, and vomiting.[9][10] Direct contact with DMSB can cause skin and severe eye

irritation.[9][11]

Reactivity: DMSB is incompatible with strong oxidizing agents, acids, and water.[5][7][11][12]

[13]

Q4: What immediate steps should I take if I smell a strong DMS odor?

Ensure you are wearing appropriate Personal Protective Equipment (PPE), including safety

goggles, a lab coat, and chemical-resistant gloves.

Verify that your experiment is being conducted in a properly functioning chemical fume hood.

[10]

Check for any open containers or spills of DMSB.

If the odor is strong and persistent, inform your lab supervisor and consider evacuating the

immediate area until the source is identified and mitigated.
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Issue Possible Cause Troubleshooting Steps

Strong DMS odor despite

working in a fume hood.

- Inefficient fume hood sash

height. - Cluttered fume hood

disrupting airflow. - High

concentration of DMS being

released.

- Ensure the fume hood sash

is at the lowest practical

working height. - Remove any

unnecessary equipment from

the fume hood to improve

airflow. - Implement an odor

control system, such as a

scrubber or an activated

carbon trap, at the source of

the DMS release.

Lingering DMS odor on

glassware after the

experiment.

- Residual DMSB or DMS

adsorbed onto the glass

surface.

- Rinse glassware with a

suitable quenching agent like

methanol under a fume hood. -

Wash glassware with a dilute

bleach (sodium hypochlorite)

solution, followed by a

thorough rinse with water and

a final rinse with a suitable

solvent like acetone.[10][14]

DMS odor escaping from the

reaction vessel.

- Inadequate sealing of the

reaction setup. - High vapor

pressure of DMS.

- Ensure all joints and

connections in your apparatus

are securely sealed. - Use a

gas-tight setup with an inert

gas blanket (e.g., nitrogen or

argon) and vent the exhaust

through a scrubbing system.

[14]

Quantitative Data Summary
Table 1: Odor Threshold of Dimethyl Sulfide
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Parameter Value Reference

Odor Threshold 0.02 - 0.1 ppm [6]

Table 2: Physical Properties of Dimethyl Sulfide Borane and Dimethyl Sulfide

Property
Dimethyl Sulfide
Borane (DMSB)

Dimethyl Sulfide
(DMS)

Reference

Formula BH₃·S(CH₃)₂ (CH₃)₂S [3][5]

Molar Mass 75.97 g/mol 62.13 g/mol [1]

Appearance Colorless liquid Colorless liquid [1]

Boiling Point Decomposes 37 °C (99 °F) [6]

Density 0.801 g/mL 0.846 g/mL [1]

Flash Point -1 °C (30.2 °F) -38 °C (-36 °F) [6]

Table 3: Effectiveness of Dimethyl Sulfide (DMS) Removal Methods

Method Reagent/Material Removal Efficiency Reference

Wet Scrubbing
Sodium Hypochlorite

(NaOCl)

>99% for H₂S and

CH₃SCH₃
[2]

Adsorption
Amine-modified

Biochar

Up to 92.4% in

aqueous solution
[15]

Adsorption

Sludge-based

Activated Carbon

(KOH activated)

53.45 mg/g for DMS [11]

Experimental Protocols
Protocol 1: Quenching Excess Dimethyl Sulfide Borane
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This protocol describes the safe quenching of residual DMSB in a reaction mixture to mitigate

the release of DMS.

Materials:

Reaction mixture containing DMSB

Methanol

Ice bath

Stir plate and stir bar

Appropriate glassware

Procedure:

Cool the Reaction: Place the reaction flask in an ice bath and cool the mixture to 0°C.

Slow Addition of Methanol: While stirring, slowly add methanol dropwise to the reaction

mixture.[12] The addition of a protic solvent will quench the reactive borane.

Observe Gas Evolution: Hydrogen gas will evolve during the quenching process. Control the

rate of methanol addition to maintain a manageable rate of gas evolution.

Complete the Quench: Continue stirring the mixture at 0°C for 15-30 minutes after the gas

evolution has ceased to ensure all the DMSB is quenched.

Proceed with Workup: The quenched reaction mixture can now be worked up according to

the specific experimental procedure.

Protocol 2: Laboratory-Scale Wet Scrubbing of Dimethyl
Sulfide Vapors
This protocol outlines the setup and use of a wet scrubber to capture and neutralize DMS

vapors from a reaction or vent line.

Materials:
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Gas washing bottle or bubbler

Scrubbing solution (e.g., dilute sodium hypochlorite solution, ~5-10%)

Tubing to connect to the reaction vessel's exhaust

Fume hood

Procedure:

Prepare the Scrubbing Solution: Fill a gas washing bottle or bubbler with a dilute solution of

sodium hypochlorite (household bleach is a suitable source). The pH of the scrubbing

solution can be adjusted depending on the specific compounds being scrubbed; for DMS, a

neutral to slightly acidic pH (6.5-7.0) is effective.[16]

Assemble the Scrubber: Connect the outlet of your reaction apparatus (e.g., from a

condenser or a nitrogen bubbler) to the inlet of the gas washing bottle using chemical-

resistant tubing. Ensure the gas stream will bubble through the scrubbing solution.

Vent the Scrubber: The outlet of the gas washing bottle should be vented into the back of the

fume hood.

Perform the Reaction: As your experiment proceeds, any DMS vapors carried in the exhaust

gas will be bubbled through the hypochlorite solution. The DMS is oxidized to odorless

dimethyl sulfoxide (DMSO) and further to dimethyl sulfone (DMSO₂).[16]

Monitor the Scrubber: Periodically check the scrubbing solution. If a large amount of DMS is

being generated, the scrubbing solution may need to be replaced.

Disposal: Dispose of the spent scrubbing solution according to your institution's hazardous

waste disposal guidelines.
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Safe Handling Workflow for DMSB
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Caption: Workflow for the safe handling of Dimethyl Sulfide Borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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